Platelet activating factor
Platelet activating factor
PC(O-16:0/2:0), also known as 1-O-hexadecyl paf or C16 paf, belongs to the class of organic compounds known as 1-alkyl, 2-acetylglycero-3-phosphocholines. These are glycerophosphocholines that carry exactly one acetyl chain attached to the glycerol moiety through an ester linkage at the O2-position, and one alkyl chain attached through an ether linkage at the O1-position. Thus, PC(O-16:0/2:0) is considered to be a glycerophosphocholine lipid molecule. PC(O-16:0/2:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(O-16:0/2:0) has been primarily detected in blood. Within the cell, PC(O-16:0/2:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(O-16:0/2:0) exists in all eukaryotes, ranging from yeast to humans.
2-O-acetyl-1-O-hexadecyl-sn-glycero-3-phosphocholine is a 2-acetyl-1-alkyl-sn-glycero-3-phosphocholine betaine which has hexadecyl as the alkyl group. PAF is a potent phospholipid activator and mediator of many leukocyte functions, including platelet aggregation, inflammation, and anaphylaxis. It has a role as a beta-adrenergic antagonist, an antihypertensive agent, a bronchoconstrictor agent, a hematologic agent and a vasodilator agent.
2-O-acetyl-1-O-hexadecyl-sn-glycero-3-phosphocholine is a 2-acetyl-1-alkyl-sn-glycero-3-phosphocholine betaine which has hexadecyl as the alkyl group. PAF is a potent phospholipid activator and mediator of many leukocyte functions, including platelet aggregation, inflammation, and anaphylaxis. It has a role as a beta-adrenergic antagonist, an antihypertensive agent, a bronchoconstrictor agent, a hematologic agent and a vasodilator agent.
Brand Name:
Vulcanchem
CAS No.:
74389-68-7
VCID:
VC0004593
InChI:
InChI=1S/C26H54NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-31-23-26(34-25(2)28)24-33-35(29,30)32-22-20-27(3,4)5/h26H,6-24H2,1-5H3/t26-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C
Molecular Formula:
C26H54NO7P
Molecular Weight:
523.7 g/mol
Platelet activating factor
CAS No.: 74389-68-7
Inhibitors
VCID: VC0004593
Molecular Formula: C26H54NO7P
Molecular Weight: 523.7 g/mol
| CAS No. | 74389-68-7 |
|---|---|
| Product Name | Platelet activating factor |
| Molecular Formula | C26H54NO7P |
| Molecular Weight | 523.7 g/mol |
| IUPAC Name | [(2R)-2-acetyloxy-3-hexadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C26H54NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-31-23-26(34-25(2)28)24-33-35(29,30)32-22-20-27(3,4)5/h26H,6-24H2,1-5H3/t26-/m1/s1 |
| Standard InChIKey | HVAUUPRFYPCOCA-AREMUKBSSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| Canonical SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| Appearance | Assay:≥98%A lyophilized powder |
| Description | PC(O-16:0/2:0), also known as 1-O-hexadecyl paf or C16 paf, belongs to the class of organic compounds known as 1-alkyl, 2-acetylglycero-3-phosphocholines. These are glycerophosphocholines that carry exactly one acetyl chain attached to the glycerol moiety through an ester linkage at the O2-position, and one alkyl chain attached through an ether linkage at the O1-position. Thus, PC(O-16:0/2:0) is considered to be a glycerophosphocholine lipid molecule. PC(O-16:0/2:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(O-16:0/2:0) has been primarily detected in blood. Within the cell, PC(O-16:0/2:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(O-16:0/2:0) exists in all eukaryotes, ranging from yeast to humans. 2-O-acetyl-1-O-hexadecyl-sn-glycero-3-phosphocholine is a 2-acetyl-1-alkyl-sn-glycero-3-phosphocholine betaine which has hexadecyl as the alkyl group. PAF is a potent phospholipid activator and mediator of many leukocyte functions, including platelet aggregation, inflammation, and anaphylaxis. It has a role as a beta-adrenergic antagonist, an antihypertensive agent, a bronchoconstrictor agent, a hematologic agent and a vasodilator agent. |
| Synonyms | Alternative Name: Platelet-activating factor |
| PubChem Compound | 108156 |
| Last Modified | Nov 11 2021 |
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